Cas no 66516-92-5 (Ifenprodil glucuronide)

• Product Name: Ifenprodil glucuronide
• CAS No: 66516-92-5
• MF: C₂₇H₃₅NO₈
• MW: 501.568708658218
• CID: 964135
• Update Time: 2025-11-05

Ifenprodil glucuronide Chemical and Physical Properties

Names and Identifiers

• ifenprodil glucuronide
• (2S,3S,4S,5R,6S)-6-[4-[2-(4-benzylpiperidin-1-yl)-1-hydroxypropyl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• 4-[2-(4-Benzylpiperidin-1-yl)-1-hydroxypropyl]phenyl hexopyranosiduronic acid
• beta-D-Glucopyranosiduronic acid, 4-(1-hydroxy-2-(4-(phenylmethyl)-1-piperidinyl)propyl)phenyl
• Ifenprodil glucuronide

• Inchi： 1S/C27H35NO8/c1-16(28-13-11-18(12-14-28)15-17-5-3-2-4-6-17)21(29)19-7-9-20(10-8-19)35-27-24(32)22(30)23(31)25(36-27)26(33)34/h2-10,16,18,21-25,27,29-32H,11-15H2,1H3,(H,33,34)/t16?,21?,22-,23-,24+,25-,27+/m0/s1
• InChI Key： GXHMRNLUBONADM-FGOGJYSLSA-N
• SMILES： OC(C1C=CC(=CC=1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)C(C)N1CCC(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 687
• Topological Polar Surface Area: 140

Experimental Properties

• Boiling Point: 736.2°C at 760 mmHg

Ifenprodil glucuronide Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Ifenprodil glucuronide

Ifenprodil Glucuronide (CAS No. 66516-92-5): A Comprehensive Overview

Ifenprodil glucuronide (CAS No. 66516-92-5) is a biotransformation product of ifenprodil, a drug primarily used in the treatment of cerebrovascular disorders. This compound represents a critical metabolite in the pharmacokinetics and pharmacodynamics of ifenprodil, playing a significant role in its efficacy and safety profile. Recent advancements in metabolomics and drug metabolism research have shed light on the intricate mechanisms underlying the formation, distribution, and elimination of ifenprodil glucuronide in the human body.

The structural characterization of ifenprodil glucuronide reveals its formation through the conjugation of ifenprodil with glucuronic acid, a process mediated by UDP-glucuronosyltransferases (UGT) enzymes in the liver. This glucuronidation reaction is a key phase II metabolic pathway that enhances the water solubility of ifenprodil, facilitating its excretion via urine. Studies utilizing high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the stereochemistry and regioselectivity of this conjugation process.

Recent research has focused on understanding the pharmacokinetic profile of ifenprodil glucuronide. Clinical trials have demonstrated that ifenprodil glucuronide exhibits a favorable absorption profile, with rapid clearance from systemic circulation due to its polar nature. The plasma half-life of ifenprodil glucuronide has been reported to be shorter compared to its parent compound, suggesting minimal systemic exposure and reduced potential for adverse effects.

In terms of therapeutic applications, ifenprodil glucuronide is not directly bioactive but serves as an important marker for assessing drug exposure and metabolism in patients. Its quantification in biological fluids is essential for optimizing dosing regimens and monitoring treatment efficacy. Advanced analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), have enabled precise determination of ifenprodil glucuronide levels in plasma, urine, and other matrices.

The safety profile of ifenprodil glucuronide has been extensively evaluated in preclinical and clinical studies. Experimental data indicate that ifenprodil glucuronide is well-tolerated at therapeutic concentrations, with no significant adverse effects reported. Toxicological studies have further demonstrated that ifenprodil glucuronide does not exhibit genotoxic or carcinogenic potential, reinforcing its suitability as a metabolite marker in clinical practice.

Emerging research has also explored the potential role of ifenprodil glucuronide in drug-drug interactions (DDIs). In vitro studies using human liver microsomes have shown that ifenprodil glucuronide formation is influenced by inhibitors and inducers of UGT enzymes, highlighting the need for careful consideration of concomitant medications that may affect its metabolism.

In conclusion, ifenprodil glucuronide (CAS No. 66516-92-5) is a pivotal metabolite in the pharmacokinetics of ifenprodil, offering valuable insights into drug metabolism and clinical outcomes. Ongoing research continues to elucidate its mechanisms of action, safety profile, and therapeutic implications, underscoring its importance in modern pharmacology.